Octyl nicotinate
Overview
Description
Octyl Nicotinate is an ester prodrug . It is under development for the delivery of nicotinic acid to the skin for treatment and prevention of dermatological conditions that involve skin barrier impairment .
Synthesis Analysis
Octyl Nicotinate is analyzed using an isocratic RF-LC method with water/acetonitrile (10:90, v/v) as a mobile phase . This method was validated in terms of linearity, precision, accuracy, and mean recovery of Octyl Nicotinate from skin homogenate .Molecular Structure Analysis
The molecular formula of Octyl Nicotinate is C14H21NO2 . The IUPAC name is octyl pyridine-3-carboxylate . The molecular weight is 235.32 g/mol .Chemical Reactions Analysis
The kinetic of degradation of Octyl Nicotinate in aqueous solution at 310, 333, 343, and 353 K was studied . The hydrolysis rate constants for degradation of Octyl Nicotinate in phosphate buffer and skin homogenate were reported .Physical And Chemical Properties Analysis
Octyl Nicotinate has a molecular weight of 235.32 g/mol . It has a Hydrogen Bond Donor Count of 0 and a Hydrogen Bond Acceptor Count of 3 . It has a Rotatable Bond Count of 9 .Scientific Research Applications
Dermatology: Treatment of Skin Conditions
Octyl nicotinate is an ester prodrug developed for the delivery of nicotinic acid to the skin. It is used in the treatment and prevention of dermatological conditions that involve skin barrier impairment, such as chronic photodamage and atopic dermatitis . It also mitigates skin barrier impairment resulting from therapies like retinoids or steroids .
Cosmeceutical Applications: Skin Aging and Pigmentation Control
In cosmeceutical products, Octyl nicotinate is utilized for its potential to attenuate skin aging and control hyperpigmentation. It is presumed to maintain skin homeostasis by regulating the redox status of cells and various metabolites produced from it . This makes it a valuable ingredient in anti-aging and pigmentation control formulations.
Hair Loss Treatment: Female Pattern Alopecia
A pilot study has evaluated the efficacy of topically applied Octyl nicotinate for the treatment of female pattern alopecia. The study found a statistically significant increase in hair fullness, suggesting that long-term application of nicotinic acid derivatives could benefit female alopecia .
Enhancement of Skin Barrier Function
Octyl nicotinate enhances skin barrier function, which is crucial for protecting against environmental damage and maintaining skin health. It is under development for applications that require strengthening the skin’s natural barrier .
Atopic Dermatitis Treatment
While not directly mentioned in the context of Octyl nicotinate, the treatment of atopic dermatitis often includes measures that repair and maintain the skin barrier, hydrate the skin, and reduce itchiness. Octyl nicotinate’s role in enhancing skin barrier function aligns with these treatment goals .
Antioxidant Applications
While specific studies on Octyl nicotinate as an antioxidant are limited, its parent compound, nicotinamide, has been shown to have antioxidant properties. These properties are leveraged in skincare to protect cellular membranes against oxidation and are commonly used in anti-aging topical formulations .
Safety And Hazards
Future Directions
properties
IUPAC Name |
octyl pyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO2/c1-2-3-4-5-6-7-11-17-14(16)13-9-8-10-15-12-13/h8-10,12H,2-7,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYBQVEHLLOHMLT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCOC(=O)C1=CN=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10220414 |
Source
|
| Record name | 3-Pyridinecarboxylic acid, octyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10220414 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Octyl nicotinate | |
CAS RN |
70136-02-6 |
Source
|
| Record name | 3-Pyridinecarboxylic acid, octyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0070136026 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 70136-02-6 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=75485 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-Pyridinecarboxylic acid, octyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10220414 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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